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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core composition and synthesis

methodologies related to Dinex's catalyst technologies. Dinex is a prominent manufacturer of

exhaust aftertreatment systems for heavy-duty diesel and gas engines, and their catalyst

portfolio is designed to meet stringent global emission regulations.[1][2] This document

synthesizes publicly available information from patents and technical descriptions to offer

insights into their catalyst platforms, including Diesel Oxidation Catalysts (DOCs) and Selective

Catalytic Reduction (SCR) catalysts.

Core Catalyst Composition
Dinex's catalyst formulations are proprietary. However, patent filings and technical documents

provide insight into the general composition of their primary catalyst types. The catalysts are

typically composed of catalytically active precious metals and metal oxides dispersed on high-

surface-area support materials, which are then coated onto a ceramic or metallic substrate.

Diesel Oxidation Catalyst (DOC) Composition
Dinex develops advanced oxidation catalysts for various applications, including diesel and

natural gas engines. A patent for a zoned and partitioned catalyst article from Dinex reveals

that their DOCs can include platinum group metals (PGM) such as platinum (Pt) and palladium

(Pd).[3] These are supported on porous materials like aluminum oxide (Al2O3), silicon oxide

(SiO2), and titanium oxide (TiO2), and may also contain other metal oxides and promoters.[3]
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Component Material Function

Active Catalytic Metals Platinum (Pt), Palladium (Pd)

Oxidation of carbon monoxide

(CO), hydrocarbons (HC), and

nitrogen monoxide (NO) to

NO2.

Support Material

Aluminum Oxide (Al2O3),

Silicon Oxide (SiO2), Titanium

Oxide (TiO2)

High surface area support for

catalytic metal dispersion and

stability.

Promoters Various metal oxides
Enhancement of catalytic

activity and durability.

Substrate
Ceramic (e.g., Cordierite) or

Metallic

Provides a physical support for

the washcoat and catalyst.

Selective Catalytic Reduction (SCR) Catalyst
Composition
Dinex has developed durable copper-SCR catalyst compositions for the selective catalytic

reduction of NOx by ammonia or ammonia-generating compounds like urea.[3] Their SCR

systems are designed for high De-NOx performance and are a key technology for meeting

future emission standards like Euro 7.

Component Material Function

Active Catalytic Metals
Copper (Cu) ions exchanged

into zeolites

Selective catalytic reduction of

NOx with ammonia.

Support Material
Zeolites (e.g., Chabazite -

CHA)

Crystalline microporous

material that hosts the active

copper sites.

Washcoat Binders Inorganic oxides
Adhesion of the catalyst to the

substrate.

Substrate
Ceramic (e.g., Cordierite) or

Metallic

Physical support for the

catalyst coating.
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Catalyst Synthesis and Experimental Protocols
The primary method for manufacturing Dinex catalysts involves the application of a catalyst-

containing "washcoat" to a substrate. While specific synthesis parameters are not publicly

disclosed, a general experimental protocol can be outlined based on standard industry

practices and the analytical techniques employed at Dinex's research and development

facilities.[4]

General Washcoat Synthesis Protocol
Slurry Preparation: The catalyst components, including the active metal precursors (e.g.,

platinum nitrate for DOCs, copper nitrate for SCRs), support materials (e.g., alumina,

zeolites), and binders, are mixed in a deionized water-based slurry. The pH and viscosity of

the slurry are carefully controlled.

Milling: The slurry is milled to achieve a target particle size distribution, which is crucial for

the final catalyst performance and coating quality. Particle size characterization is performed.

[4]

Coating: The substrate (e.g., a cordierite honeycomb monolith) is dipped into the catalyst

slurry. The excess slurry is removed by blowing air through the channels. This process is

repeated to achieve the desired catalyst loading.

Drying: The coated substrate is dried in an oven at a controlled temperature (e.g., 100-

150°C) to remove water.

Calcination: The dried, coated substrate is calcined at a high temperature (e.g., 400-600°C)

in a furnace. This step decomposes the metal precursors into their active oxide or metallic

forms and fixes the washcoat to the substrate.

Key Experimental Characterization Techniques
Dinex utilizes a range of advanced analytical techniques to characterize their catalysts:[4]

Inductively Coupled Plasma - Optical Emission Spectroscopy (ICP-OES): This technique is

used to determine the precise chemical composition of the catalyst coatings, ensuring the

correct loading of precious metals and detecting any potential contaminants.[4]
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Nitrogen Physisorption (BET analysis): This method measures the surface area, pore

volume, and pore size distribution of the catalyst, which are critical parameters influencing

catalytic activity.[4]

Synthetic Gas Bench Testing: Catalyst performance is evaluated in a controlled laboratory

environment using a synthetic gas bench. This setup simulates real-world exhaust gas

conditions with a mixture of up to 26 different gases.[4] The catalytic conversion of pollutants

(e.g., NOx, CO, HC) is measured over a range of temperatures using techniques like

Fourier-transform infrared spectroscopy (FTIR) and mass spectrometry.[4]

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the catalytic reaction pathways and a general workflow for

catalyst development at a facility like Dinex's.
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Caption: Simplified reaction pathway on a Diesel Oxidation Catalyst.

Simplified Selective Catalytic Reduction (SCR) Reaction Pathway
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Caption: Simplified reaction pathway on a Selective Catalytic Reduction catalyst.
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Dinex Catalyst Development Workflow
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Caption: General workflow for catalyst development and optimization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Catalyst Development - Dinex OEM [dinex.org]

2. multispares.co.nz [multispares.co.nz]

3. patents.justia.com [patents.justia.com]

4. google.com [google.com]

To cite this document: BenchChem. [Dinex Emission Control Catalysts: A Technical
Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1670687#dinex-catalyst-composition-and-synthesis-
methods]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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